Cas no 1105232-48-1 (N-(2H-1,3-benzodioxol-5-yl)methyl-1-6-(4-fluorophenyl)pyridazin-3-ylpiperidine-3-carboxamide)

• Product Name: N-(2H-1,3-benzodioxol-5-yl)methyl-1-6-(4-fluorophenyl)pyridazin-3-ylpiperidine-3-carboxamide
• CAS No: 1105232-48-1
• MF: C₂₄H₂₃FN₄O₃
• MW: 434.462828874588
• CID: 6408027
• PubChem ID: 44059788
• Update Time: 2025-05-18

N-(2H-1,3-benzodioxol-5-yl)methyl-1-6-(4-fluorophenyl)pyridazin-3-ylpiperidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2H-1,3-benzodioxol-5-yl)methyl-1-6-(4-fluorophenyl)pyridazin-3-ylpiperidine-3-carboxamide
• N-(1,3-benzodioxol-5-ylmethyl)-1-[6-(4-fluorophenyl)pyridazin-3-yl]piperidine-3-carboxamide
• F5527-0548
• VU0646208-1
• N-[(2H-1,3-benzodioxol-5-yl)methyl]-1-[6-(4-fluorophenyl)pyridazin-3-yl]piperidine-3-carboxamide
• AKOS024512173
• N-(benzo[d][1,3]dioxol-5-ylmethyl)-1-(6-(4-fluorophenyl)pyridazin-3-yl)piperidine-3-carboxamide
• 1105232-48-1

• Inchi： 1S/C24H23FN4O3/c25-19-6-4-17(5-7-19)20-8-10-23(28-27-20)29-11-1-2-18(14-29)24(30)26-13-16-3-9-21-22(12-16)32-15-31-21/h3-10,12,18H,1-2,11,13-15H2,(H,26,30)
• InChI Key： BJGZYVUEGRAIHZ-UHFFFAOYSA-N
• SMILES： N1(C2=NN=C(C3=CC=C(F)C=C3)C=C2)CCCC(C(NCC2=CC=C3OCOC3=C2)=O)C1

Computed Properties

• Exact Mass: 434.17541877g/mol
• Monoisotopic Mass: 434.17541877g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 632
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 76.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on N-(2H-1,3-benzodioxol-5-yl)methyl-1-6-(4-fluorophenyl)pyridazin-3-ylpiperidine-3-carboxamide

Introduction to N-(2H-1,3-benzodioxol-5-yl)methyl-1-6-(4-fluorophenyl)pyridazin-3-ylpiperidine-3-carboxamide and Its Applications in Modern Research

N-(2H-1,3-benzodioxol-5-yl)methyl-1-6-(4-fluorophenyl)pyridazin-3-ylpiperidine-3-carboxamide (CAS No. 1105232-48-1) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its intricate molecular structure, represents a convergence of multiple pharmacophoric elements that make it a promising candidate for various therapeutic applications. The presence of both benzodioxol and pyridazine moieties in its framework suggests potential interactions with biological targets, which are pivotal in the development of novel drug entities.

The benzodioxol ring, also known as the oxetane derivative, is a structural motif that is frequently encountered in bioactive molecules due to its ability to engage in hydrogen bonding and hydrophobic interactions. In particular, the 2H-1,3-benzodioxol scaffold has been extensively studied for its role in modulating central nervous system (CNS) activity. This is partly attributed to its structural similarity to natural products such as salicin and morphine derivatives, which have well-documented pharmacological effects. The incorporation of this moiety into N-(2H-1,3-benzodioxol-5-yl)methyl... structure enhances the compound's potential as a pharmacological tool.

The pyridazine ring, on the other hand, is another key pharmacophore that contributes to the compound's biological activity. Pyridazines are heterocyclic compounds that exhibit a wide range of biological properties, including antimicrobial, antiviral, and anti-inflammatory effects. The specific substitution pattern in N-(2H-1,3-benzodioxol-5-yl)methyl... with a 4-fluorophenyl group at the 6-position further tailors its interaction with biological targets. Fluorine atoms are known to enhance metabolic stability and binding affinity, making fluorinated compounds particularly attractive for drug development.

The piperidine carboxamide moiety at the 3-position of the pyridazine ring adds another layer of complexity to the compound's structure. Piperidine derivatives are commonly found in pharmaceuticals due to their favorable pharmacokinetic properties and ability to interact with various enzymatic and receptor targets. The carboxamide group not only influences the compound's solubility but also provides a site for further functionalization, enabling the synthesis of analogues with tailored biological activities.

Recent advancements in medicinal chemistry have highlighted the importance of rational drug design based on structural features that predict biological activity. N-(2H-1,3-benzodioxol-5-yl)methyl... aligns well with this approach by combining multiple pharmacophores into a single molecule. This design philosophy has led to the discovery of several lead compounds that have advanced into clinical trials for various diseases. The compound's multifaceted structure suggests potential applications in treating neurological disorders, inflammatory conditions, and other diseases where modulation of CNS activity is relevant.

In vitro studies have begun to elucidate the mechanism of action for N-(2H-1,3-benzodioxol-5-yl)methyl... by investigating its interactions with relevant biological targets. Initial findings suggest that the compound may exert its effects by modulating neurotransmitter systems or interacting with ion channels involved in CNS function. These preliminary results are encouraging and warrant further investigation into its potential therapeutic applications.

The synthesis of N-(2H-1,3-benzodioxol-5-yl)methyl... represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful control of reaction conditions to ensure high yield and purity. Advanced techniques such as transition metal catalysis and flow chemistry have been employed to optimize the synthetic route. These methodologies not only improve efficiency but also enhance scalability, making it feasible to produce larger quantities of the compound for preclinical studies.

The growing interest in N-(2H-1,3-benzodioxol...) as a lead compound underscores the need for continued research into its biological activity and potential therapeutic applications. Collaborative efforts between academic researchers and industry scientists are essential for translating laboratory findings into viable drug candidates. The compound's unique structural features offer a rich foundation for further exploration, including structure-based drug design and computational modeling studies.

The future prospects for N-(2H-1,3-benzodioxol...) are promising, with several ongoing projects aimed at elucidating its full potential. As our understanding of biological systems continues to evolve, so too will our ability to design molecules that interact selectively with disease-causing targets. N-(2H...) stands out as a testament to the power of innovative chemical synthesis and interdisciplinary research in advancing pharmaceutical science.